Cas no 2172614-41-2 (4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid)

• Product Name: 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid
• CAS No: 2172614-41-2
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5854064
• PubChem ID: 165516929
• Update Time: 2025-06-25

4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid
• 4-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}but-2-enoic acid
• 2172614-41-2
• EN300-1498199

• Inchi： 1S/C28H26N2O5/c31-26(29-17-5-10-27(32)33)16-13-19-11-14-20(15-12-19)30-28(34)35-18-25-23-8-3-1-6-21(23)22-7-2-4-9-24(22)25/h1-12,14-15,25H,13,16-18H2,(H,29,31)(H,30,34)(H,32,33)/b10-5+
• InChI Key： MXJIHXQDAQJPES-BJMVGYQFSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CCC(NC/C=C/C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid

Introduction to 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic Acid (CAS No. 2172614-41-2)

4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid, identified by its CAS number 2172614-41-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural features, which include a carboxylic acid moiety, an amide bond, and a fluorene-based substituent. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.

The structural composition of 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid is notable for its multifaceted functional groups. The presence of a fluorene ring, specifically (9H-fluoren-9-yl)methoxycarbonyl, introduces a layer of complexity that can influence both the physical properties and the biological activity of the compound. This particular moiety has been extensively studied for its role in enhancing the solubility and metabolic stability of pharmaceutical agents, making it a valuable component in drug design.

The amide bond within the molecule, located at the position 3-4, serves as a critical structural element that can modulate the compound's interactions with biological targets. Amide groups are well-known for their ability to participate in hydrogen bonding, which is essential for the binding affinity and specificity of many bioactive molecules. In the context of drug development, the strategic placement of amide bonds can significantly influence the pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles.

The carboxylic acid group at the terminal end of the molecule provides an additional site for potential modifications and interactions. Carboxylic acids are versatile functional groups that can engage in various chemical reactions, such as esterification, amidation, and salt formation. These reactions are often employed to enhance the pharmacological properties of drug candidates, including their solubility, bioavailability, and target specificity.

The butenoic acid backbone further contributes to the unique physicochemical properties of this compound. The presence of a double bond in the butenoic moiety can influence factors such as lipophilicity and metabolic stability. These properties are critical considerations in drug design, as they can impact how a compound behaves within biological systems and how it is processed by the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activities of complex molecules like 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid. These computational tools allow for the prediction of how a molecule might interact with biological targets at the atomic level, providing valuable information for designing more effective therapeutic agents. By leveraging these technologies, scientists have been able to identify novel binding pockets and interaction modes that could lead to the development of next-generation drugs with improved efficacy and reduced side effects.

In addition to its structural complexity, 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, studies have suggested that molecules with similar structural features could interfere with pathways involved in inflammation, cancer progression, and neurodegeneration. These findings highlight the compound's potential as a lead structure for further medicinal chemistry optimization.

The fluorene-based substituent in particular has been recognized for its ability to enhance molecular stability and bioavailability. Fluorene derivatives are known to exhibit favorable pharmacokinetic profiles due to their resistance to metabolic degradation. This characteristic makes them particularly useful in designing long-lasting therapeutic agents that can maintain their activity over extended periods after administration.

The amine functionality introduced by the (9H-fluoren-9-yl)methoxycarbonyl group also plays a crucial role in modulating the compound's biological activity. Amines are key components in many bioactive molecules and are often involved in critical interactions with biological targets. By incorporating this moiety into the structure of 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-enoic acid, researchers aim to enhance binding affinity and selectivity towards specific therapeutic targets.

Ongoing research continues to explore new synthetic strategies for modifying and optimizing this compound. Advances in synthetic methodologies have enabled chemists to introduce additional functional groups or alter existing ones with greater precision. These modifications can lead to improved pharmacological properties, such as enhanced potency, reduced toxicity, and better patient compliance.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 4-{3-4-({(9H-fluorenine)-methylcarbonyl}amino)phenylpropanamido}butric acid. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, identifying those with promising activity profiles. This approach has been instrumental in identifying novel drug candidates that might have otherwise gone unnoticed through traditional screening methods.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring its potential applications in human health. As our understanding of complex biological systems continues to grow, so too does our ability to design molecules that can interact with these systems in precise ways. This compound represents an excellent example of how structural complexity can be leveraged to create innovative therapeutic agents.

In conclusion, 4-{3-[{((dimethylcarbonyl)carbonyl)}methylcarbamoylamino]phenylpropionamide}, CAS No.2172614^-41_-2, stands out as a remarkable example of modern pharmaceutical chemistry. Its intricate structure combines multiple functional groups that contribute to its unique physicochemical properties and biological activities. With continued research and development efforts focused on optimizing its pharmacological profile，this compound holds significant promise as an innovative therapeutic agent，potentially contributing to advancements across multiple disease areas。